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Compound of Interest

Compound Name: Carfentrazon-ethyl-d5

CAS No.: 2140327-60-0

Cat. No.: B15559564

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Carfentrazone-ethyl-d5, a

deuterated analog of the herbicide Carfentrazone-ethyl. This document is intended for

researchers, scientists, and professionals in drug development and related fields who require

detailed technical information, including its chemical properties, mechanism of action, analytical

methodologies, and synthesis.

Introduction
Carfentrazone-ethyl-d5 is the stable isotope-labeled version of Carfentrazone-ethyl, a

triazolinone herbicide. The deuterium labeling makes it an invaluable tool in analytical and

research settings, particularly as an internal standard for quantitative analysis of

Carfentrazone-ethyl in various matrices by mass spectrometry.[1][2] Its use allows for accurate

quantification by correcting for matrix effects and variations in sample preparation and

instrument response.
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Carfentrazone-ethyl itself is a potent, post-emergence contact herbicide used for the control of

broadleaf weeds in various crops.[3] Its mode of action involves the inhibition of the enzyme

protoporphyrinogen oxidase (PPO), a key enzyme in the chlorophyll and heme biosynthesis

pathway in plants.[4]

Chemical and Physical Properties
Carfentrazone-ethyl-d5 is a viscous yellow liquid.[5] Below is a summary of its key chemical

and physical properties.

Property Value Source(s)

Chemical Name

Ethyl-d5 2-chloro-3-{2-chloro-

5-[4-(difluoromethyl)-4,5-

dihydro-3-methyl-5-oxo-1H-

1,2,4-triazol-1-yl]-4-fluoro-

phenyl}propionate

[1]

Synonyms
Carfentrazone Ethyl D5 (ethyl

D5)
[6]

CAS Number 2140327-60-0 [2]

Molecular Formula C₁₅H₉D₅Cl₂F₃N₃O₃ [2]

Molecular Weight 417.22 g/mol [7]

Assay (Purity) ≥98.0% (HPLC) [7]

Appearance Viscous yellow liquid [5]

Storage Temperature 2-8°C [7]

Properties of the non-deuterated form, Carfentrazone-ethyl, are also provided for reference:
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Property Value Source(s)

Molecular Formula C₁₅H₁₄Cl₂F₃N₃O₃ [8]

Molecular Weight 412.19 g/mol [9]

Melting Point -22.1 °C [9]

Boiling Point 350-355 °C [9]

Log P (octanol/water) 3.36 [9]

Water Solubility
12 mg/L at 20°C, 22 mg/L at

25°C
[10]

Mechanism of Action: Protoporphyrinogen Oxidase
(PPO) Inhibition
Carfentrazone-ethyl acts by inhibiting the enzyme protoporphyrinogen oxidase (PPO), which is

crucial for the biosynthesis of both chlorophyll and heme in plants. This inhibition leads to a

cascade of events resulting in rapid cell death.

The key steps in the mechanism of action are:

Inhibition of PPO: Carfentrazone-ethyl, after being absorbed by the plant, is hydrolyzed to its

active acid form, carfentrazone, which then inhibits PPO.[11][12]

Accumulation of Protoporphyrinogen IX: The blockage of PPO leads to the accumulation of

its substrate, protoporphyrinogen IX, in the chloroplasts.

Extrachloroplastic Conversion: Protoporphyrinogen IX leaks out of the chloroplasts into the

cytoplasm.

Formation of Protoporphyrin IX: In the cytoplasm, a non-enzymatic oxidation of

protoporphyrinogen IX to protoporphyrin IX occurs.

Generation of Reactive Oxygen Species (ROS): In the presence of light and oxygen, the

accumulated protoporphyrin IX acts as a photosensitizer, generating highly reactive singlet

oxygen (¹O₂).
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Lipid Peroxidation and Membrane Damage: The singlet oxygen causes rapid peroxidation of

lipids in the cell membranes, leading to loss of membrane integrity, leakage of cellular

contents, and ultimately, cell death. This manifests as rapid necrosis of plant tissues.[4]

Caption: Mechanism of action of Carfentrazone-ethyl via PPO inhibition.

Experimental Protocols
Synthesis of Carfentrazone-ethyl-d5
A plausible synthetic route for Carfentrazone-ethyl-d5 involves a final esterification step using

deuterated ethanol. The general synthesis of the non-deuterated Carfentrazone-ethyl is first

achieved, followed by the introduction of the deuterium label.

Step 1: Synthesis of Carfentrazone (the carboxylic acid precursor)

The synthesis of the carboxylic acid precursor, 2-chloro-3-{2-chloro-5-[4-(difluoromethyl)-4,5-

dihydro-3-methyl-5-oxo-1H-1,2,4-triazol-1-yl]-4-fluorophenyl}propionic acid, can be achieved

through a multi-step process. One patented method involves the reaction of 1-(5-amino-4-

chloro-2-fluorophenyl)-4-difluoromethyl-3-methyl-1H-1,2,4-triazol-5-one with acrylic acid via a

diazo arylation reaction.[13]

Step 2: Esterification with Deuterated Ethanol

To a reaction flask, add the synthesized carboxylic acid precursor, deuterated ethanol (d6-

ethanol), an acidic catalyst (e.g., sulfuric acid or p-toluenesulfonic acid), and a suitable

solvent such as toluene.[13]

Reflux the reaction mixture until the esterification is complete, which can be monitored by

techniques like Thin Layer Chromatography (TLC) or High-Performance Liquid

Chromatography (HPLC).

After completion, cool the mixture and wash it successively with water and a mild aqueous

base (e.g., sodium bicarbonate solution) to remove the acid catalyst and any unreacted

carboxylic acid.

Separate the organic layer, dry it over an anhydrous salt (e.g., sodium sulfate), and remove

the solvent under reduced pressure to yield crude Carfentrazone-ethyl-d5.
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Purify the product using column chromatography to obtain the final high-purity

Carfentrazone-ethyl-d5.

Carfentrazone Acid

Esterification
(Acid Catalyst, Toluene, Reflux)

Ethanol-d6

Crude Carfentrazone-ethyl-d5 Purification
(Column Chromatography) Pure Carfentrazone-ethyl-d5

Click to download full resolution via product page

Caption: Simplified workflow for the synthesis of Carfentrazone-ethyl-d5.

Analytical Method: Quantification by HPLC-MS/MS
The following is a representative protocol for the analysis of Carfentrazone-ethyl in a sample

matrix, using Carfentrazone-ethyl-d5 as an internal standard. This method is based on the

widely used QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample

preparation technique followed by High-Performance Liquid Chromatography-Tandem Mass

Spectrometry (HPLC-MS/MS) analysis.

4.2.1. Sample Preparation: QuEChERS Protocol

Homogenization: Homogenize a representative sample (e.g., 10-15 g of plant material or

soil) to ensure uniformity.

Extraction:

Place the homogenized sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.

Spike the sample with a known concentration of Carfentrazone-ethyl-d5 internal standard

solution.

Add the appropriate QuEChERS extraction salts (e.g., magnesium sulfate, sodium

chloride, sodium citrate).
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Shake vigorously for 1 minute to ensure thorough mixing and extraction.

Centrifuge at a high speed (e.g., >3000 rpm) for 5 minutes to separate the organic and

aqueous layers.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Take an aliquot of the supernatant (acetonitrile layer).

Transfer it to a d-SPE tube containing a cleanup sorbent (e.g., primary secondary amine

(PSA) to remove organic acids and sugars, and C18 to remove nonpolar interferences).

Vortex for 30 seconds.

Centrifuge for 5 minutes.

Final Extract: The resulting supernatant is the final extract, ready for HPLC-MS/MS analysis.

4.2.2. HPLC-MS/MS Analysis

Instrumentation: A high-performance liquid chromatograph coupled to a tandem mass

spectrometer with an electrospray ionization (ESI) source.

Chromatographic Column: A chiral column (e.g., amylose- or cellulose-based) is required for

the enantioselective separation of Carfentrazone-ethyl and its metabolites.[14] For general

quantification, a standard C18 column can be used.

Mobile Phase: A gradient of water (often with a modifier like formic acid or ammonium

formate) and an organic solvent (e.g., methanol or acetonitrile).

Injection Volume: Typically 5-10 µL.

Mass Spectrometry:

Ionization Mode: Positive Electrospray Ionization (ESI+).

Detection Mode: Multiple Reaction Monitoring (MRM). Specific precursor-to-product ion

transitions for both Carfentrazone-ethyl and Carfentrazone-ethyl-d5 need to be optimized
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for the specific instrument.

Quantification: The concentration of Carfentrazone-ethyl in the sample is determined by

comparing the peak area ratio of the analyte to the internal standard (Carfentrazone-ethyl-

d5) against a calibration curve prepared with known concentrations of both compounds.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559564?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation (QuEChERS)

Analysis

Homogenize Sample

Add Acetonitrile & Internal Standard (d5)
Add QuEChERS Salts

Shake & Centrifuge

Transfer Supernatant
Add d-SPE Sorbent
Vortex & Centrifuge

Final Extract

HPLC Separation
(Chiral or C18 Column)

Tandem MS Detection
(ESI+, MRM)

Quantification
(Analyte/IS Ratio vs. Cal Curve)

Click to download full resolution via product page

Caption: Experimental workflow for the analysis of Carfentrazone-ethyl using Carfentrazone-
ethyl-d5 as an internal standard.
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Metabolism and Degradation
Carfentrazone-ethyl is metabolized in plants and animals and degrades in the environment.

The primary metabolic pathway involves the hydrolysis of the ethyl ester to form the

corresponding carboxylic acid, carfentrazone (also referred to as carfentrazone-chloropropionic

acid), which is also herbicidally active.[10][11]

Further metabolism can occur through hydroxylation of the methyl group on the triazolinone

ring and dehydrochlorination.[10] In the environment, Carfentrazone-ethyl is susceptible to

hydrolysis, particularly under alkaline conditions, and photolysis.[15] Its major degradation

products in soil and water include carfentrazone-chloropropionic acid and other related acids.

[15]

Conclusion
Carfentrazone-ethyl-d5 is an essential analytical tool for researchers studying the herbicide

Carfentrazone-ethyl. Its use as an internal standard ensures accurate and reliable

quantification in complex matrices. A thorough understanding of the chemical properties,

mechanism of action, and analytical methodologies of both the deuterated and non-deuterated

forms of this compound is crucial for its effective application in research and regulatory

settings. This guide provides a foundational resource for professionals working in these areas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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